Cas no 2034559-32-3 (3-1-(oxolane-3-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one)

• Product Name: 3-1-(oxolane-3-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• CAS No: 2034559-32-3
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5901897
• PubChem ID: 121021830
• Update Time: 2025-07-17

3-1-(oxolane-3-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(oxolane-3-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one
• 3-[1-(oxolane-3-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one
• F6559-0983
• 3-(1-(tetrahydrofuran-3-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
• AKOS026698133
• 3-[1-(oxolane-3-carbonyl)piperidin-4-yl]-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one
• 2034559-32-3

• Inchi： 1S/C15H18N4O3S/c20-14(10-3-7-22-9-10)18-5-1-11(2-6-18)19-15(21)13-12(16-17-19)4-8-23-13/h4,8,10-11H,1-3,5-7,9H2
• InChI Key： IZGAXNIGLXLGEA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C1CCN(C(C3COCC3)=O)CC1)N=N2)=O

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Additional information on 3-1-(oxolane-3-carbonyl)piperidin-4-yl-3H,4H-thieno3,2-d1,2,3triazin-4-one

Introduction to Compound with CAS No. 2034559-32-3 and Product Name: 3-1-(oxolane-3-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one

The compound identified by the CAS number 2034559-32-3 and the product name 3-1-(oxolane-3-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The unique structural features of this compound, including its oxolane ring, piperidine moiety, and thieno[3,2-d][1,2,3]triazinone core, contribute to its distinctive chemical properties and biological activities.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional scaffolds in the design of novel therapeutic agents. The oxolane group in this compound introduces a rigid cyclic structure that can enhance binding affinity and selectivity, while the piperidine ring is well-known for its role in stabilizing pharmacophores in drug molecules. The thieno[3,2-d][1,2,3]triazinone core is particularly noteworthy for its ability to interact with biological targets in complex ways, making it a promising candidate for further exploration.

In the context of modern drug discovery, the development of new molecular entities with improved pharmacokinetic profiles and reduced side effects is paramount. The structural complexity of 3-1-(oxolane-3-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one suggests that it may exhibit unique interactions with biological targets compared to simpler molecules. This has led to its investigation as a potential lead compound in various therapeutic areas.

One of the most exciting aspects of this compound is its potential application in oncology research. The thieno[3,2-d][1,2,3]triazinone scaffold has been shown to possess anti-proliferative properties in several preclinical studies. These findings are particularly intriguing given the increasing demand for targeted therapies that can selectively inhibit cancer cell growth while minimizing toxicity to healthy cells. The oxolane and piperidine components of the molecule may further enhance its efficacy by improving solubility and cell membrane permeability.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and inhibiting key inflammatory pathways has become a major focus in drug development. Preliminary studies suggest that 3-1-(oxolane-3-carbonyl)piperidin-4-yl-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one can modulate inflammatory responses by interacting with specific enzymes and receptors involved in the inflammatory cascade. This capability could make it a valuable addition to therapeutic strategies aimed at reducing inflammation and associated symptoms.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the desired framework while maintaining high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in assembling the various functional groups present in the molecule. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also provide insights into how complex molecules can be efficiently produced on a laboratory scale.

Once synthesized, the characterization of 2034559-32-3 is crucial for understanding its properties and potential applications. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the molecular structure. Additionally, computational methods like molecular dynamics simulations can provide valuable insights into how the compound interacts with biological targets at an atomic level.

In conclusion, 2034559-32-3 represents a significant contribution to the field of pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of an oxolane ring, piperidine moiety, and thieno[3,2-d][1,2,3]triazinone core makes this compound a promising candidate for further research in oncology and inflammatory diseases. As our understanding of molecular interactions continues to evolve, 2034559-32-3 may pave the way for new treatments that address unmet medical needs.